![molecular formula C18H21ClN2O3S B3550276 N~2~-(4-chlorophenyl)-N~1~-mesityl-N~2~-(methylsulfonyl)glycinamide](/img/structure/B3550276.png)
N~2~-(4-chlorophenyl)-N~1~-mesityl-N~2~-(methylsulfonyl)glycinamide
Overview
Description
N~2~-(4-chlorophenyl)-N~1~-mesityl-N~2~-(methylsulfonyl)glycinamide, also known as CMG-217, is a small molecule inhibitor that has shown promising results in scientific research applications. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Mechanism of Action
N~2~-(4-chlorophenyl)-N~1~-mesityl-N~2~-(methylsulfonyl)glycinamide exerts its pharmacological effects by inhibiting specific protein kinases such as cyclin-dependent kinase 7 (CDK7) and glycogen synthase kinase 3 (GSK-3). These kinases play a crucial role in various cellular processes such as cell cycle progression, gene transcription, and protein synthesis. By inhibiting these kinases, this compound can modulate these processes and prevent the growth and proliferation of cancer cells and reduce inflammation in autoimmune disorders.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer research, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. In inflammation and autoimmune disorders, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines and prevent tissue damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N~2~-(4-chlorophenyl)-N~1~-mesityl-N~2~-(methylsulfonyl)glycinamide in lab experiments is its specificity towards specific protein kinases. This allows researchers to study the specific role of these kinases in various cellular processes. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can limit its application in certain experiments.
Future Directions
There are several future directions for research on N~2~-(4-chlorophenyl)-N~1~-mesityl-N~2~-(methylsulfonyl)glycinamide. One of the directions is to study the potential therapeutic applications of this compound in other diseases such as neurodegenerative disorders and cardiovascular diseases. Another direction is to develop more efficient synthesis methods for this compound to improve its solubility and bioavailability. Additionally, further studies are needed to understand the long-term effects of this compound on the human body and its potential side effects.
Conclusion:
In conclusion, this compound is a promising small molecule inhibitor that has shown potential therapeutic applications in various diseases. Its specificity towards specific protein kinases makes it a valuable tool for studying the specific role of these kinases in various cellular processes. However, further research is needed to fully understand the potential of this compound and its limitations.
Scientific Research Applications
N~2~-(4-chlorophenyl)-N~1~-mesityl-N~2~-(methylsulfonyl)glycinamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and autoimmune disorders. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways. In inflammation and autoimmune disorders, this compound has been shown to reduce inflammation and prevent tissue damage by modulating the immune system.
properties
IUPAC Name |
2-(4-chloro-N-methylsulfonylanilino)-N-(2,4,6-trimethylphenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2O3S/c1-12-9-13(2)18(14(3)10-12)20-17(22)11-21(25(4,23)24)16-7-5-15(19)6-8-16/h5-10H,11H2,1-4H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFPFGAZLPYZOJN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CN(C2=CC=C(C=C2)Cl)S(=O)(=O)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.